2-Nonadecanone 2-Nonadecanone 2-Nonadecanone is a ketone.
belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in saliva.
Brand Name: Vulcanchem
CAS No.: 629-66-3
VCID: VC0165413
InChI: InChI=1S/C19H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20/h3-18H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCC(=O)C
Molecular Formula: C19H38O
Molecular Weight: 282.5 g/mol

2-Nonadecanone

CAS No.: 629-66-3

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VCID: VC0165413

Molecular Formula: C19H38O

Molecular Weight: 282.5 g/mol

2-Nonadecanone - 629-66-3

CAS No. 629-66-3
Product Name 2-Nonadecanone
Molecular Formula C19H38O
Molecular Weight 282.5 g/mol
IUPAC Name nonadecan-2-one
Standard InChI InChI=1S/C19H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20/h3-18H2,1-2H3
Standard InChIKey IEDKVDCIEARIIU-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCC(=O)C
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)C
Melting Point 57.0 °C
Description 2-Nonadecanone is a ketone.
belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in saliva.
Synonyms Methyl-n-heptadecyl ketone
PubChem Compound 69423
Last Modified Nov 11 2021
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